N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxy-5-methylbenzenesulfonamide

• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C17H19NO5S/c1-3-21-15-6-4-12(2)8-17(15)24(19,20)18-10-13-5-7-14-16(9-13)23-11-22-14/h4-9,18H,3,10-11H2,1-2H3
• InChI Key: PDSJNLCPYSACSY-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxy-5-methylbenzenesulfonamide, commonly known as MDMA, is a synthetic psychoactive drug that alters mood and perception. MDMA is classified as a Schedule I drug in the United States, which means it has no accepted medical use and a high potential for abuse. Despite its illegal status, MDMA has been the subject of scientific research due to its potential therapeutic benefits.

Mechanism of Action

MDMA works by increasing the levels of three neurotransmitters in the brain: serotonin, dopamine, and norepinephrine. Serotonin is responsible for regulating mood, appetite, and sleep, while dopamine and norepinephrine are involved in the regulation of pleasure and arousal. The increased levels of these neurotransmitters lead to feelings of euphoria and increased sociability.
Biochemical and Physiological Effects
MDMA has several biochemical and physiological effects on the body. It increases heart rate and blood pressure, causes muscle tension and jaw clenching, and can lead to dehydration and hyperthermia. Long-term use of MDMA can lead to damage to the serotonin system in the brain, which can result in depression, anxiety, and memory impairment.

Advantages and Limitations for Lab Experiments

MDMA has several advantages and limitations for use in lab experiments. One advantage is that it can be used to study the effects of serotonin on the brain. MDMA can also be used to study the effects of drug abuse on the brain. One limitation is that MDMA is a Schedule I drug, which makes it difficult to obtain for research purposes. Another limitation is that the effects of MDMA on the brain are complex and not fully understood.

Future Directions

There are several future directions for research on MDMA. One direction is to continue studying its potential therapeutic uses, particularly in the treatment of PTSD. Another direction is to study the long-term effects of MDMA on the brain and the potential for neurotoxicity. Additionally, research could focus on developing new drugs that mimic the effects of MDMA without the potential for abuse and neurotoxicity.

Synthesis Methods

MDMA is synthesized from safrole, a chemical found in the oils of sassafras trees. The synthesis process involves several steps, including isomerization, reduction, and sulfonation. The final product is a white crystalline powder that is often sold in pill form.

Scientific Research Applications

MDMA has been studied for its potential therapeutic uses, particularly in the treatment of post-traumatic stress disorder (PTSD). Clinical trials have shown that MDMA-assisted psychotherapy can significantly reduce symptoms of PTSD in patients who have not responded to traditional treatments. MDMA has also been studied for its potential use in the treatment of anxiety and depression.